Ethyl 2,2-dimethyl-3-[4-(trifluoromethyl)phenyl]propanoate

• Molecular Formula: C14H17F3O2
• Molecular Weight: 274.28 g/mol
• IUPAC Name: ethyl 2,2-dimethyl-3-[4-(trifluoromethyl)phenyl]propanoate
• InChI: InChI=1S/C14H17F3O2/c1-4-19-12(18)13(2,3)9-10-5-7-11(8-6-10)14(15,16)17/h5-8H,4,9H2,1-3H3
• InChI Key: JFZOOERKHAALSW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)(C)CC1=CC=C(C=C1)C(F)(F)F

Description

Ethyl 2,2-dimethyl-3-[4-(trifluoromethyl)phenyl]propanoate is a useful research compound. Its molecular formula is C14H17F3O2 and its molecular weight is 274.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of LDA (2.9 mL of 2 M) in THF (30 mL) at −78° C. add ethyl 2-methyl-3-[4-(trifluoromethyl)phenyl]propanoate (1 g, 3.85 mmol). Stir for 10 min, then add methyl iodide (1.48 g, 10.4 mmol) and stir for an additional 15 min Quench the reaction with 10 mL of 1 N HCl and allow to warm to ambient temperature. Extract with EtOAc (50 mL). Wash extract with brine, dry over sodium sulfate, filter, and concentrate. Purify the residue by flash chromatography (5% EtOAc in petroleum ether) to give the title compound (475 mg).